Cas no 97229-09-9 (5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine)

5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine structure
97229-09-9 structure
Product Name:5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine
CAS No:97229-09-9
MF:C5H4BrClN2OS
MW:255.520057678223
CID:3168092
PubChem ID:13447563
Update Time:2025-04-21

5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-chloro-2-methanesulfinylpyrimidine
    • 97229-09-9
    • 5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine
    • Inchi: 1S/C5H4BrClN2OS/c1-11(10)5-8-2-3(6)4(7)9-5/h2H,1H3
    • InChI Key: GVCFFSBBSLMNRG-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1Cl)S(C)=O

Computed Properties

  • Exact Mass: 253.89162Da
  • Monoisotopic Mass: 253.89162Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 62.1Ų

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5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:97229-09-9)5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine
Order Number:A915365
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:55
Price ($):436.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:97229-09-9)5-Bromo-4-chloro-2-(methylsulfinyl)pyrimidine
A915365
Purity:99%
Quantity:1g
Price ($):436.0
Email